Cas no 80389-40-8 (2-amino-3-methoxy-5-methylbenzoic acid)
80389-40-8 structure
Product Name:2-amino-3-methoxy-5-methylbenzoic acid
CAS No:80389-40-8
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD12805607
CID:705758
PubChem ID:9442556
Update Time:2025-08-05
2-amino-3-methoxy-5-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-amino-3-methoxy-5-methyl-
- 2-amino-3-methoxy-5-methylbenzoic acid
- 80389-40-8
- SCHEMBL10968443
- DTXSID70429446
- CS-0345153
- EN300-93902
- Oprea1_520474
-
- MDL: MFCD12805607
- Inchi: 1S/C9H11NO3/c1-5-3-6(9(11)12)8(10)7(4-5)13-2/h3-4H,10H2,1-2H3,(H,11,12)
- InChI Key: MZBBOQIBKZOHDX-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C)=CC(C(=O)O)=C1N
Computed Properties
- Exact Mass: 181.07389321g/mol
- Monoisotopic Mass: 181.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 72.6Ų
2-amino-3-methoxy-5-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-93902-0.05g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 0.05g |
$719.0 | 2023-09-01 | ||
| Enamine | EN300-93902-0.1g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 0.1g |
$755.0 | 2023-09-01 | ||
| Enamine | EN300-93902-0.25g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 0.25g |
$789.0 | 2023-09-01 | ||
| Enamine | EN300-93902-0.5g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 0.5g |
$823.0 | 2023-09-01 | ||
| Enamine | EN300-93902-1.0g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 1.0g |
$857.0 | 2023-02-11 | ||
| Enamine | EN300-93902-2.5g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 2.5g |
$1680.0 | 2023-09-01 | ||
| Enamine | EN300-93902-5.0g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 5.0g |
$2485.0 | 2023-02-11 | ||
| Enamine | EN300-93902-10.0g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 10.0g |
$3683.0 | 2023-02-11 | ||
| Enamine | EN300-93902-1g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 1g |
$857.0 | 2023-09-01 | ||
| Enamine | EN300-93902-5g |
2-amino-3-methoxy-5-methylbenzoic acid |
80389-40-8 | 5g |
$2485.0 | 2023-09-01 |
2-amino-3-methoxy-5-methylbenzoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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